Cas no 28867-66-5 (2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-)
28867-66-5 structure
Product Name:2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
CAS No:28867-66-5
MF:C12H17NO3
MW:223.268283605576
CID:1437797
Update Time:2024-08-15
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- (9CI)
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- Inchi: 1S/C12H17NO3/c1-8-11(9(2)16-13-8)7-6-10-4-3-5-12(14)15-10/h10H,3-7H2,1-2H3/t10-/m1/s1
- InChI Key: AKGIUZULNRMACE-SNVBAGLBSA-N
- SMILES: C1(=O)O[C@@H](CCC2=C(C)ON=C2C)CCC1
Computed Properties
- Exact Mass: 223.12091
Experimental Properties
- Density: 1.111±0.06 g/cm3(Predicted)
- Boiling Point: 407.3±40.0 °C(Predicted)
- PSA: 52.33
- pka: -1.11±0.28(Predicted)
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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